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Compound of Interest

Compound Name: Basolite Z377

Cat. No.: B8822124

For immediate release:

Researchers and scientists handling Basolite Z377 must adhere to strict disposal protocols
due to its environmental hazards. This guide provides essential safety and logistical information
for the proper disposal of this material, ensuring the safety of personnel and the protection of
the environment.

Basolite Z377, a metal-organic framework (MOF), is classified as hazardous to the aquatic
environment.[1][2] Improper disposal can lead to long-term, toxic effects on aquatic life.[1][2]
Therefore, it is imperative that this material is not discarded as regular solid waste or released
into the sewer system.

Key Safety and Hazard Information

A thorough understanding of the hazards associated with Basolite Z377 is the first step toward
safe handling and disposal. The following table summarizes the key hazard classifications for

this material.
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Hazard Classification Code Description

Hazardous to the aquatic

GHS Pictogram GHS09 )
environment
Very toxic to aquatic life with
Hazard Statement H410 )
long lasting effects
] Avoid release to the
Precautionary Statements P273

environment

Dispose of contents/container

in accordance with

P501 _ _ _ _
local/regional/national/internati
onal regulations
Water Hazard Class (WGK) 3 Severely hazardous to water

Data sourced from Sigma-Aldrich safety information.[1][2]

Step-by-Step Disposal Protocol

The following procedure outlines the necessary steps for the safe disposal of Basolite Z377
from a laboratory setting. This protocol is based on general guidelines for hazardous waste
disposal and should be adapted to comply with your institution's specific policies and local
regulations.

1. Waste ldentification and Segregation:
o Clearly label Basolite Z377 waste with "Hazardous Waste" and its chemical name.

e Do not mix Basolite Z377 with other waste streams unless explicitly permitted by your
institution's hazardous waste management plan.

2. Containerization:

» Use a dedicated, leak-proof container that is chemically compatible with Basolite Z377. The
original manufacturer's container is often a suitable choice.[3]
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» Ensure the container has a secure, screw-on cap to prevent spills.[3]
o Keep the waste container closed at all times, except when adding waste.[4]
3. Storage:

o Store the sealed waste container in a designated hazardous waste accumulation area.[3]
This area should be clearly marked with a "Danger — Hazardous Waste" sign.[3]

e The storage area should be under the control of laboratory personnel and away from general
laboratory traffic.[3]

o Store in a secondary containment tray or bin to capture any potential leaks.[3]
4. Disposal Request and Collection:

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup.[5]

e Provide all necessary documentation, including the chemical name and hazard information.
5. Decontamination of Empty Containers:

o Empty containers that once held Basolite Z377 must also be treated as hazardous waste
unless properly decontaminated.

o Triple-rinse the empty container with a suitable solvent. The rinsate must be collected and
disposed of as hazardous waste.[6][7]

 Atfter triple-rinsing, the container may be disposed of as non-hazardous waste, in accordance
with your institution's guidelines. Deface the original label before disposal.[7]

Experimental Workflow for Disposal

The following diagram illustrates the procedural flow for the proper disposal of Basolite Z377.
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Step 1. Waste Generation
(Used Basolite Z377)

Step 2: Segregation & Labeling
Label as 'Hazardous Waste: Basolite Z377"

Step 3: Containerization
Place in a sealed, compatible container

Step 4: Secure Storage
tore in designated hazardous waste area with secondary containmen

y

Step 5: Arrange Disposal
Contact EHS or licensed contractor

l

Step 6: Waste Collection
Scheduled pickup by authorized personnel

'

Step 7: Final Disposal
Transport to a certified hazardous waste facility

Click to download full resolution via product page
Caption: Workflow for the proper disposal of Basolite Z377.

Disclaimer: This information is intended as a guide and does not supersede the requirements
of your institution's Safety Data Sheets (SDS), EHS office, or local, state, and federal
regulations. Always consult the full SDS for Basolite Z377 provided by the manufacturer for the
most comprehensive disposal instructions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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